Cas no 19345-04-1 (5-Isoxazolidinecarbonitrile,2-methyl-3-phenyl-)

5-Isoxazolidinecarbonitrile,2-methyl-3-phenyl- structure
19345-04-1 structure
Product name:5-Isoxazolidinecarbonitrile,2-methyl-3-phenyl-
CAS No:19345-04-1
MF:C11H12N2O
MW:188.225782394409
CID:237008
PubChem ID:336283

5-Isoxazolidinecarbonitrile,2-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolidinecarbonitrile,2-methyl-3-phenyl-
    • 2-methyl-3-phenyl-1,2-oxazolidine-5-carbonitrile
    • NSC-349924
    • DTXSID40319729
    • 19345-04-1
    • NSC349924
    • Inchi: InChI=1S/C11H12N2O/c1-13-11(7-10(8-12)14-13)9-5-3-2-4-6-9/h2-6,10-11H,7H2,1H3
    • InChI Key: OHYKONFYCOMUDI-UHFFFAOYSA-N
    • SMILES: CN1C(C2C=CC=CC=2)CC(C#N)O1

Computed Properties

  • Exact Mass: 188.09506
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 36.26

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